Cas no 19416-87-6 (Isosaponarin)

• Product Name: Isosaponarin
• CAS No: 19416-87-6
• MF: C₂₇H₃₀O₁₅
• MW: 594.518109798431
• CID: 159454
• PubChem ID: 154105
• Update Time: 2025-04-19

Isosaponarin Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,6-b-D-glucopyranosyl-2-[4-(b-D-glucopyranosyloxy)phenyl]-5,7-dihydroxy-
• (1S)-1,5-Anhydro-1-{2-[4-(β-D-glucopyranosyloxy)phenyl]-5,7-dihyd roxy-4-oxo-4H-chromen-6-yl}-D-glucitol
• ISOSAPONARIN
• 2,4-Dimethoxy-5-[(E)-3-phenyl-2-propenyl]phenol
• Isoviolastyren
• Isoviolastyrol
• isovitexin 4'-O-glucoside
• Isovitexin-4'-glucoside
• Isovitexin-4'-O-glucosid
• Isosaponaretin
• 5,7-dihydroxy-6-[(2S,3S,4R,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)ox an-2-yl]-2-[4-[(2S,3S,4R,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan -2-yl]oxyphenyl]chromen-4-one
• HY-N2589
• CHEMBL1643081
• Flavonoid LP
• MFCD18427732
• MS-30564
• 1,5-Anhydro-1-{2-[4-(hexopyranosyloxy)phenyl]-5,7-dihydroxy-4-oxo-4H-1-benzopyran-6-yl}hexitol
• 5,7-dihydroxy-6-[(2S,3S,4R,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)ox an-2-yl]-2-[4-[(2S,3S,4R,5R,6
• CS-0022940
• 5,7-dihydroxy-6-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-2-[4-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]chromen-4-one
• 19416-87-6
• DTXSID50941131
• AKOS015896717
• 4H-1-Benzopyran-4-one, 6-beta-D-glucopyranosyl-2-(4-(beta-D-glucopyranosyloxy)phenyl)-5,7-dihydroxy-
• Isosaponaretin; Isovitexin 4'-O-glucoside; Isovitexin 4'--D-glucopyranoside
• Ixovitexin 4'-O-glucoside
• Isosaponarin

• Inchi： 1S/C27H30O15/c28-7-15-19(32)22(35)24(37)26(41-15)18-12(31)6-14-17(21(18)34)11(30)5-13(40-14)9-1-3-10(4-2-9)39-27-25(38)23(36)20(33)16(8-29)42-27/h1-6,15-16,19-20,22-29,31-38H,7-8H2/t15-,16-,19-,20-,22+,23+,24-,25-,26+,27-/m1/s1
• InChI Key： SFNFQCXADNWOCI-KETMJRJWSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1C1C(=CC2=C(C(C=C(C3C=CC(=CC=3)O[C@H]3[C@@H]([C@H]([C@@H]([C@@H](CO)O3)O)O)O)O2)=O)C=1O)O)O)O)O

Computed Properties

• Exact Mass: 594.15800
• Monoisotopic Mass: 594.15847025 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 971
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 594.5
• XLogP3: -1.6
• Topological Polar Surface Area: 256Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.723±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.083 g/l) (25 º C),
• PSA: 260.20000
• LogP: -2.43520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides
• Flavonoids